6-methoxy-1-methyl-9H-pyrido[3,4-b]indole
Overview
Description
6-Methoxy-1-methyl-9H-pyrido[3,4-b]indole (6M1MPI) is an indole derivative that has been studied extensively in the scientific research community due to its potential applications in a variety of areas. 6M1MPI has been found to have a wide range of biological activities, including anti-bacterial, anti-fungal, and anti-cancer properties. 6M1MPI has also been used as a tool for studying the mechanisms of action of various drugs, as well as its own pharmacological effects.
Scientific Research Applications
Mass Spectrometry Applications
6-Methoxy-1-methyl-9H-pyrido[3,4-b]indole, as part of the β-carboline alkaloids group, has been successfully used as a matrix in matrix-assisted laser desorption/ionization time-of-flight mass spectrometry (MALDI/TOF-MS). This application is particularly effective for analyzing proteins and sulfated oligosaccharides, providing an alternative to classical MALDI matrices (Nonami, Fukui, & Erra-Balsells, 1997). Another study also highlights its use in UV-matrix-assisted laser desorption/ionization time-of-flight mass spectrometry for analyzing high molecular mass proteins and oligosaccharides (Nonami, Tanaka, Fukuyama, & Erra-Balsells, 1998).
Antioxidant and Cytotoxicity Properties
Research indicates that derivatives of 6-methoxytetrahydro-β-carboline, such as 6-methoxy-1-methyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole, exhibit moderate antioxidant properties. This discovery is significant as these compounds can be prepared via the Maillard reaction using food flavors, demonstrating potential in food chemistry and health sciences (Goh et al., 2015).
Corrosion Inhibition
This compound (harmane) has been studied as an inhibitor for steel corrosion in hydrochloric acid solutions. This research is particularly relevant in the field of materials science, providing insights into the protective properties of indole derivatives in industrial applications (Lebrini, Robert, Vezin, & Roos, 2010).
Antitumor Activity
A study on pyrido[3,4-b]indole derivatives highlighted their potential as broad-spectrum potent anticancer agents. These compounds have shown significant efficacy against various challenging cancers, such as pancreatic, breast, and lung cancers (Patil et al., 2017).
properties
IUPAC Name |
6-methoxy-1-methyl-9H-pyrido[3,4-b]indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O/c1-8-13-10(5-6-14-8)11-7-9(16-2)3-4-12(11)15-13/h3-7,15H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYYVPBBISSKKQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC2=C1NC3=C2C=C(C=C3)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40189449 | |
Record name | 6-Methoxyharmane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40189449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3589-72-8 | |
Record name | 6-Methoxy-1-methyl-9H-pyrido[3,4-b]indole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3589-72-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methoxyharman | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003589728 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC92536 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=92536 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Methoxyharmane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40189449 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-METHOXYHARMAN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/48GQI7H930 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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